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Cat. No.: B1208902 Get Quote

Essential Safety and Handling Guide for
Naphthalene
A Note on Terminology: This guide provides safety information for Naphthalene, a solid, white,

volatile chemical (CAS No. 91-20-3). The term "Naphthalan" typically refers to a specific type

of medicinal crude oil from Azerbaijan and is distinct from the chemical naphthalene commonly

used in laboratory and industrial settings. This guide assumes the user is inquiring about the

chemical naphthalene.

Naphthalene is a flammable solid and a suspected carcinogen that is very toxic to aquatic life.

[1][2] Adherence to strict safety protocols is essential to minimize health risks and

environmental contamination. This guide provides immediate, essential information for

researchers, scientists, and drug development professionals on the safe handling and disposal

of naphthalene.

Immediate Safety and Hazard Information
Before handling naphthalene, it is crucial to understand its primary hazards:

Flammability: Naphthalene is a flammable solid.[1][2] Finely dispersed particles may form

explosive mixtures in air, and vapors from heated or molten naphthalene are flammable.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[2]
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Health Hazards: Harmful if swallowed and suspected of causing cancer.[1][2] Inhalation can

irritate the nose and throat, and high exposure can lead to headaches, confusion, nausea,

and vomiting.[3] It can also cause skin and eye irritation.[1][4]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[1][2] Avoid release

into the environment.[1][5]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

naphthalene.
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PPE Category Recommendation Citations

Eye Protection

Wear chemical safety goggles

or safety glasses with side

shields. A face shield may be

required for splash hazards.

[2][5][6][7]

Hand Protection

Use chemical-resistant gloves.

Nitrile or Neoprene gloves are

recommended. Always consult

the glove manufacturer's

chemical resistance guide for

specific breakthrough times.

[6][8][9][10]

Skin & Body Protection

Wear a flame-retardant lab

coat or antistatic protective

clothing. Ensure exposed skin

is covered. Remove and

launder contaminated clothing

before reuse.

[11]

Respiratory Protection

Work in a chemical fume hood

to minimize exposure. If a

respirator is warranted, a

NIOSH-approved air-purifying

respirator with organic vapor

cartridges is necessary. The

specific type depends on the

airborne concentration.

[6][12]

Quantitative Data for Respiratory Protection
The selection of respiratory protection is contingent on the concentration of airborne

naphthalene. The Occupational Safety and Health Administration (OSHA) Permissible

Exposure Limit (PEL) is 10 ppm averaged over an 8-hour work shift.[3][12]
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Naphthalene
Concentration

Respirator Type and
Assigned Protection
Factor (APF)

Citations

Up to 100 ppm

APF 10: Air-purifying half-mask

respirator with organic vapor

cartridge(s) and N95, R95, or

P95 filters.

[12]

Up to 250 ppm (IDLH*)

APF 50: Air-purifying full-

facepiece respirator with

organic vapor cartridge(s) and

N100, R100, or P100 filters.

[12]

Escape Situations

Any air-purifying, full-facepiece

respirator (gas mask) with a

chin-style, front- or back-

mounted organic vapor

canister with an N100, R100,

or P100 filter.

[12]

*IDLH: Immediately Dangerous to Life or Health. The IDLH for naphthalene is 250 ppm.[12]

Operational and Disposal Plans
Follow these procedural steps for the safe handling and disposal of naphthalene.

Pre-Operational Plan: Preparation
Hazard Review: Read and understand the Safety Data Sheet (SDS) for naphthalene before

beginning work.[1][2]

Engineering Controls: Ensure a certified chemical fume hood is available and functioning

correctly. Use explosion-proof ventilation and lighting.[1][5]

Area Designation: Designate a specific area for naphthalene work. The area and all

equipment used must be clearly labeled as "naphthalene contaminated."[13]

PPE Inspection: Inspect all required PPE for integrity before use.
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Spill Kit: Ensure a chemical spill kit equipped to handle solid flammable materials is readily

accessible.

Ignition Source Removal: Remove all potential ignition sources from the designated work

area.[1][2][5] Use non-sparking tools.[1][5]

Operational Plan: Handling Naphthalene
Don PPE: Put on all required PPE (gloves, lab coat, eye protection) before entering the

designated area.

Grounding: Ground and bond containers when transferring naphthalene to prevent static

discharge.[1]

Handling: Handle the solid material carefully to avoid generating dust.[2][14] Keep containers

tightly closed when not in use.[5][6]

Heating: If heating is required, do so in a controlled manner within the fume hood, away from

any open flames or sparks. Be aware that molten naphthalene presents a significant fire and

contact hazard.[3]

Post-Operational Plan: Decontamination and Disposal
Decontamination: Thoroughly clean the work area and any non-disposable equipment after

use.

Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after

handling and removing PPE.[1]

Waste Segregation: All naphthalene-contaminated materials are considered hazardous

waste. This includes empty containers, used gloves, pipette tips, and weighing papers.[13]

Solid Waste Disposal:

Collect all solid hazardous waste in a designated, clearly labeled, and sealed container.

[13]

The waste container must be marked with a "CANCER HAZARD" warning.[13]
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Liquid Waste Disposal:

Collect any liquid waste containing naphthalene in a separate, clearly labeled, and sealed

container.

Do not pour naphthalene waste down the drain.[14]

Final Disposal: Dispose of all hazardous waste through your institution's Environmental

Health & Safety (EH&S) office, following all local, regional, and national regulations.[5][13]

Naphthalene Handling Workflow

Naphthalene Handling and Disposal Workflow

1. Preparation Phase 2. Handling Phase 3. Post-Handling Phase 4. Disposal Phase

Review SDS Setup in Fume Hood Don PPE Handle Solid Naphthalene
(Avoid Dust)

Decontaminate Work Area
& Equipment Wash Hands Segregate Contaminated Waste Store in Labeled,
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Naphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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